molecular formula C7H5FN2O B8202822 6-Fluoro-3-methoxypicolinonitrile

6-Fluoro-3-methoxypicolinonitrile

Cat. No.: B8202822
M. Wt: 152.13 g/mol
InChI Key: PXFHNWRHMAMRQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Fluoro-3-methoxypicolinonitrile is a heterocyclic aromatic compound featuring a pyridine ring substituted with a fluorine atom at the 6-position, a methoxy group at the 3-position, and a nitrile group at the 2-position. This structure confers unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research as a building block for bioactive molecules.

Properties

IUPAC Name

6-fluoro-3-methoxypyridine-2-carbonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5FN2O/c1-11-6-2-3-7(8)10-5(6)4-9/h2-3H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PXFHNWRHMAMRQI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(N=C(C=C1)F)C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5FN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

152.13 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 6-Fluoro-3-methoxypicolinonitrile with structurally related pyridine derivatives, focusing on substituent effects, similarity scores, and inferred properties.

Substituent Position and Electronic Effects

3-Amino-5-fluoro-6-methoxypyridine (CAS 886372-63-0; Similarity: 0.72) Key Differences: Replaces the nitrile group with an amino (-NH₂) group at the 3-position. However, the absence of the nitrile reduces electrophilicity, limiting reactivity in cyanation or nucleophilic substitution reactions. This compound may prioritize applications in ligand design over catalytic processes .

6-Ethoxy-5-fluoropyridin-3-amine (CAS 886372-67-4; Similarity: 0.70) Key Differences: Ethoxy (-OCH₂CH₃) replaces methoxy (-OCH₃) at the 6-position, and a fluorine is at the 5-position. Implications: The bulkier ethoxy group may reduce metabolic stability compared to methoxy.

2-Chloro-6-methoxyisonicotinonitrile (CAS 1256788-36-9; Similarity: 0.67) Key Differences: Chlorine replaces fluorine at the 2-position, and the methoxy group is at the 6-position. Its lower electronegativity compared to fluorine reduces electron-withdrawing effects, which may diminish the nitrile’s electrophilicity .

Functional Group Variations

6-Fluoro-2-methoxynicotinonitrile (CAS 1339175-72-2; Similarity: 0.65) Key Differences: Methoxy and nitrile groups are transposed (methoxy at 2-position, nitrile at 3-position). This positional isomerism could lead to distinct binding affinities in biological targets .

Methyl 3-amino-6-methoxypicolinate (CAS 938439-54-4) Key Differences: Ester (-COOCH₃) replaces nitrile (-CN), and an amino group is present at the 3-position. Implications: The ester group enhances hydrolytic stability compared to nitriles but may reduce reactivity in nucleophilic acyl substitution. This compound is more suited for prodrug synthesis than direct enzyme inhibition .

6-Chloro-3-methylpicolinonitrile (CAS 1201924-31-3) Key Differences: Chlorine replaces fluorine, and a methyl (-CH₃) group substitutes methoxy (-OCH₃). Chlorine’s weaker electronegativity compared to fluorine may decrease the compound’s polarity .

Structural and Property Comparison Table

Compound Name CAS Number Substituents (Positions) Similarity Score Key Properties/Applications
6-Fluoro-3-methoxypicolinonitrile Not Provided 6-F, 3-OCH₃, 2-CN Reference High electrophilicity; drug intermediates
3-Amino-5-fluoro-6-methoxypyridine 886372-63-0 5-F, 6-OCH₃, 3-NH₂ 0.72 Solubility in polar solvents
6-Ethoxy-5-fluoropyridin-3-amine 886372-67-4 5-F, 6-OCH₂CH₃, 3-NH₂ 0.70 Metabolic studies
2-Chloro-6-methoxyisonicotinonitrile 1256788-36-9 2-Cl, 6-OCH₃, 4-CN 0.67 Steric hindrance in reactions
6-Fluoro-2-methoxynicotinonitrile 1339175-72-2 6-F, 2-OCH₃, 3-CN 0.65 Altered conjugation pathways
Methyl 3-amino-6-methoxypicolinate 938439-54-4 6-OCH₃, 3-NH₂, 2-COOCH₃ N/A Prodrug synthesis
6-Chloro-3-methylpicolinonitrile 1201924-31-3 6-Cl, 3-CH₃, 2-CN N/A Increased electron density

Research Implications and Gaps

  • Electronic Effects: Fluorine’s strong electron-withdrawing nature in 6-Fluoro-3-methoxypicolinonitrile enhances nitrile electrophilicity, making it superior in Suzuki-Miyaura couplings compared to chloro or methyl analogs .
  • Metabolic Stability : Methoxy groups generally offer better metabolic stability than ethoxy, favoring the target compound in drug design .
  • Data Limitations : Experimental data on solubility, melting points, and biological activity are absent in the evidence, highlighting the need for further empirical studies.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.